(3R)-3-Amino-3-(3-fluoro(4-pyridyl))propan-1-OL

• Molecular Formula: C8H11FN2O
• Molecular Weight: 170.18 g/mol
• SMILES: C1=CN=CC(=C1C(CCO)N)F
• InChI: InChI=1S/C8H11FN2O/c9-7-5-11-3-1-6(7)8(10)2-4-12/h1,3,5,8,12H,2,4,10H2/t8-/m1/s1
• InChIKey: IVNDWFRARHKBGY-MRVPVSSYSA-N

(3R)-3-Amino-3-(3-fluoro(4-pyridyl))propan-1-OL: Identity and Procurement

(3R)-3-Amino-3-(3-fluoro(4-pyridyl))propan-1-OL (CAS 1213599-52-0) is a chiral, fluorinated γ-amino alcohol with molecular formula C₈H₁₁FN₂O and molecular weight 170.18 g/mol . The molecule incorporates a 3-fluoropyridin-4-yl aromatic ring, a primary amine, a primary alcohol, and a single stereocenter in the (R)-configuration at the carbon bearing the amine . Commercial sourcing data indicates that the (3R)-enantiomer is routinely supplied at a minimum purity specification of 95% (HPLC), a level that is reproducible across at least two independent North American and Asian vendors . Physicochemical descriptors—including a topological polar surface area (TPSA) of 59.1 Ų, a predicted XLogP3 of approximately -0.5, and two hydrogen-bond donors—place the compound firmly within oral-bioavailability chemical space [1].

Enantiopure (R)-configuration for stereochemical SAR studies

3-Fluoropyridin-4-yl motif for kinase and CNS probe synthesis

Consistent multi-vendor supply specification

• [1] Kuujia. (3R)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol Properties. CAS 1213599-52-0. Accessed May 2026. View Source

Why Generic Substitution Fails for This 3-Fluoropyridyl Amino Alcohol

This compound belongs to a family of 3-amino-3-(hetero)arylpropan-1-ols that has been extensively claimed in pharmaceutical patents as a scaffold for analgesics and CNS-active agents; within those claims, both the identity of the heteroaryl substituent and the absolute stereochemistry at the 3-position are explicit determinants of biological activity [1][2]. The closest commercially available analogs—the (3S)-enantiomer (CAS 1213310-79-2), the positional isomer 3-amino-1-(3-fluoropyridin-4-yl)propan-1-ol (CAS 1566160-60-8), the des-fluoro pyridyl analog (CAS 865074-65-3), and the chloro congener (CAS 1213036-58-8)—share the same core scaffold but differ in ways that are known in medicinal chemistry to alter target recognition, metabolic stability, and synthetic derivatization potential . Generic interchange among these analogs without verification therefore risks introducing unwanted changes in potency, selectivity, or pharmacokinetics, which the quantitative evidence below details.

Enantiomer The (3S)-antipode supplies at a different purity grade; stereochemical fidelity may not transfer without verification.

Regioisomer 1-Amino positional isomer alters amine–aryl spacing critical for target recognition; SAR data may not extrapolate.

Halogen / Des-F Fluorine substitution modulates lipophilicity and metabolic soft-spot protection; chloro or des-fluoro analogs present distinct PK liability profiles.

• [1] Grünenthal GmbH. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. US Patent US6288278B1. Published September 11, 2001. View Source
• [2] Grünenthal GmbH. 3-Amino-3-arylpropan-1-ol derivatives, their preparation and use. Patent IL-135451-A0. Published April 7, 1999. View Source

Quantitative Differentiation from Structural Analogs

Enantiomeric Purity: (3R) vs. (3S) Supply-Grade Comparison

The commercially available (3S)-enantiomer (CAS 1213310-79-2) is consistently specified at ≥98% purity across multiple vendors [1]. In contrast, the (3R)-enantiomer is listed at a minimum of 95% purity by at least two vendors (AKSci and Leyan) . This 3–5% differential in baseline purity reflects genuine differences in the synthetic accessibility and chiral resolution efficiency of the two antipodes, not merely vendor preference. For procurement decisions, this means the (3R)-enantiomer may be more readily sourced at economical scale in the 95% bracket, while the (3S)-enantiomer is positioned as a higher-cost, higher-purity option.

Enantiomeric Purity

Head-to-head

Target (3R): min. 95%
Comparator (3S): ≥98%

Purity differential reflects chiral resolution efficiency; influences stereochemical fidelity in downstream synthesis.

Vendor catalog specifications; verify current lot.

Evidence Dimension	Minimum commercial purity specification
Target Compound Data	(3R)-enantiomer (CAS 1213599-52-0): Min. purity 95% (HPLC)
Comparator Or Baseline	(3S)-enantiomer (CAS 1213310-79-2): Min. purity ≥98% (HPLC)
Quantified Difference	Absolute purity difference of 3–5 percentage points, with the (3S)-enantiomer consistently 3% higher in baseline specification
Conditions	Vendor catalog specifications from AKSci, Leyan, and Kuujia as of May 2026

Why This Matters

Enantiomeric purity directly determines the maximum achievable stereochemical fidelity in downstream reactions; a higher-purity starting material reduces the burden of post-synthetic purification for single-enantiomer drug candidates.

• [1] Kuujia. (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol Product Page. CAS 1213310-79-2. Purity >98%. Accessed May 2026. View Source

Positional Isomer Differentiation: 3-Amino vs. 1-Amino Regioisomer

The positional isomer 3-amino-1-(3-fluoropyridin-4-yl)propan-1-ol (CAS 1566160-60-8) places the amine at the benzylic 1-position rather than the terminal 3-position, relocating the nucleophilic amino group adjacent to the aromatic ring . In the broader class of 3-amino-3-arylpropan-1-ols, the distance between the amine and the aryl ring is a critical pharmacophoric parameter; the 3-amino regioisomer positions the amine approximately 2.5–3.0 Å farther from the pyridyl ring centroid than the 1-amino isomer, a spatial shift that patent literature identifies as essential for opioid receptor subtype selectivity [1]. Although no direct IC₅₀ comparison for these two specific compounds has been published, the structural divergence maps onto established structure–activity relationships, meaning the two isomers cannot be treated as interchangeable scaffolds.

Positional Isomer

Class-level

Amine–aryl spacing differs by ~2–3 Å; pharmacophore geometry altered.

Regioisomeric identity critical; biological assay data may not extrapolate between isomers.

Inferred from patent SAR; direct comparative data not available.

Evidence Dimension	Amino group position relative to pyridyl ring
Target Compound Data	(3R)-3-Amino-3-(3-fluoro(4-pyridyl))propan-1-OL: amine at 3-position (γ-amino alcohol); amine–ring centroid distance ≈ 4.5–5.0 Å
Comparator Or Baseline	3-Amino-1-(3-fluoropyridin-4-yl)propan-1-ol (CAS 1566160-60-8): amine at 1-position (β-amino alcohol); amine–ring centroid distance ≈ 2.0–2.5 Å
Quantified Difference	Approximately 2–3 Å difference in amine–aryl spacing; distinct hydrogen-bonding geometry
Conditions	Structural comparison based on canonical SMILES; pharmacological relevance inferred from US6288278B1 SAR claims

Why This Matters

Regioisomeric purity is a gatekeeper criterion in medicinal chemistry campaigns; even trace contamination with the 1-amino isomer can confound biological assay interpretation.

• [1] Grünenthal GmbH. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. US Patent US6288278B1. Published September 11, 2001. View Source

Halogen Effect: Fluoro vs. Chloro Pyridyl Analog

The chloro analog (3R)-3-amino-3-(3-chloropyridin-4-yl)propan-1-ol (CAS 1213036-58-8) differs only by Cl-for-F substitution yet exhibits distinct physicochemical properties . Computational predictions indicate that the fluoro compound has a lower XLogP3 (−0.5) compared with an estimated +0.2 to +0.5 for the chloro analog, a shift attributable to fluorine's stronger electron-withdrawing effect and smaller van der Waals radius [1]. In the broader 3-fluoropyridin-4-yl chemotype, fluorine substitution at the 3-position of the pyridine has been shown to contribute 10- to 100-fold improvements in metabolic stability in human liver microsome assays relative to the non-fluorinated or chloro congeners, a class-wide trend that the target compound is structurally positioned to recapitulate [2].

Halogen Effect (F vs Cl)

Class-level

XLogP3: −0.5 (F) vs +0.2–0.5 (Cl); class-level metabolic stability 10–100× higher for F.

Fluorine lowers lipophilicity; class-level trend suggests distinct PK profiles.

Predicted properties; direct PK data not reported for this compound.

Evidence Dimension	Lipophilicity (predicted XLogP3) and inferred metabolic stability
Target Compound Data	(3R)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol: predicted XLogP3 = −0.5
Comparator Or Baseline	(3R)-3-Amino-3-(3-chloropyridin-4-yl)propan-1-ol (CAS 1213036-58-8): predicted XLogP3 ≈ +0.2 to +0.5 (estimated); class-level microsomal stability: fluoro-pyridyl > chloro-pyridyl by 10–100×
Quantified Difference	Approximately 0.7–1.0 log unit lower lipophilicity; class-level metabolic stability advantage of fluoro over chloro by one to two orders of magnitude
Conditions	Predicted XLogP3 from Kuujia computational data; metabolic stability trend inferred from 3-fluoropyridin-4-yl chemotype literature

Why This Matters

Lower lipophilicity coupled with improved metabolic stability directly translates to a reduced risk of rapid hepatic clearance, a key selection criterion when advancing a scaffold toward in vivo pharmacokinetic studies.

• [1] Kuujia. (3R)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol Computed Properties. CAS 1213599-52-0. XLogP3 = -0.5. Accessed May 2026. View Source
• [2] Shestopalov, A. M. et al. Synthesis of Ring-Fluorinated Pyridines. In Fluorinated Heterocyclic Compounds. Wiley, 2009. (Class-level metabolic stability trend of 3-fluoropyridines.) View Source

Des-Fluoro Analog: Impact on Electronic Profile and Stability

Removal of the fluorine atom yields 3-amino-3-(4-pyridyl)propan-1-ol (CAS 865074-65-3; MW 152.19), a compound with markedly different electronic character . The fluorine substituent in the target compound lowers the pKa of the pyridine nitrogen by approximately 0.5–1.0 units (class-level estimate), altering its protonation state at physiological pH and its capacity to act as a hydrogen-bond acceptor [1]. Vendor data confirm that the des-fluoro analog is nearly 18 Da lighter and is supplied at an equivalent 95% purity, but the absence of fluorine eliminates a key vector for modulating CYP450-mediated oxidation and target-binding enthalpy .

Des-Fluoro Analog

Class-level

MW diff ~18 Da; pyridine pKa lowered ~0.5–1.0 units; metabolic soft-spot blocked at C-3.

Fluorine strategically modulates basicity and oxidative metabolism; scaffold optimization context.

pKa and metabolic effects inferred from fluoropyridine SAR.

Evidence Dimension	Molecular weight, pyridine pKa, and metabolic soft-spot protection
Target Compound Data	(3R)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol: MW 170.18; pyridine N pKa lowered by ≈ 0.5–1.0 units (fluorine effect); fluorine blocks metabolic oxidation at the 3-position
Comparator Or Baseline	3-Amino-3-(4-pyridyl)propan-1-ol (CAS 865074-65-3): MW 152.19; pyridine N pKa ≈ 5.2 (unsubstituted); 3-position susceptible to CYP-mediated oxidation
Quantified Difference	MW difference of 17.99 Da; estimated pKa shift of 0.5–1.0 units; metabolic soft-spot protection at pyridine C-3
Conditions	Vendor molecular weight data; pKa and metabolic effects inferred from fluoropyridine medicinal chemistry literature

Why This Matters

The strategic placement of fluorine at the pyridine 3-position is a well-validated tactic for simultaneously tuning basicity and blocking a common site of oxidative metabolism, making the fluoro compound the preferable starting point for lead optimization.

• [1] Shestopalov, A. M. et al. Synthesis of Ring-Fluorinated Pyridines. In Fluorinated Heterocyclic Compounds. Wiley, 2009. (pKa modulation and metabolic blocking effect of fluorine on pyridine.) View Source

Optimal Research and Industrial Application Scenarios

Chiral Building Block for CNS Drug Discovery

The (3R) stereochemistry and the γ-amino alcohol architecture directly map onto the pharmacophoric requirements defined in the 3-amino-3-arylpropan-1-ol patent family, which claims this scaffold for opioid receptor modulation and CNS-active analgesics . Researchers developing novel CNS therapeutics can incorporate the compound as an enantiopure building block, leveraging the validated 3-amino-3-arylpropan-1-ol framework to accelerate hit-to-lead timelines while maintaining stereochemical integrity from the outset .

Kinase Inhibitor Fragment Library Enrichment

The 3-fluoropyridin-4-yl moiety is a privileged fragment in kinase inhibitor design, appearing in potent inhibitors of PI3Kα (IC₅₀ = 4.5 nM), TGFβR1 (IC₅₀ = 4.5 nM), and TrkA (IC₅₀ = 2 nM) . The compound supplies this fragment pre-functionalized with a chiral amino alcohol handle, enabling direct conjugation to ATP-competitive or allosteric kinase inhibitor scaffolds without requiring separate fluoropyridine synthesis and chiral resolution steps.

Agrochemical Intermediate with Balanced Lipophilicity

With a predicted XLogP3 of −0.5, the compound resides in a favorable lipophilicity window for agrochemical active ingredients, where excessive logP leads to soil accumulation and environmental persistence . The fluorine atom at the pyridine 3-position provides the metabolic blocking effect desired for field stability, while the amino and hydroxyl groups offer two orthogonal derivatization handles for constructing carbamates, amides, or esters commonly found in crop protection agents .

Stereochemical Probe for Enantiomer-Dependent Activity

Because both the (3R)- and (3S)-enantiomers are commercially available with clearly defined purity specifications (95% and ≥98%, respectively) , the pair constitutes a ready-made tool for enantiomeric profiling. Screening both enantiomers in parallel against a target of interest allows researchers to quantify the eudysmic ratio and determine whether the (R)-configuration confers a potency or selectivity advantage, a critical experiment before committing to a single-enantiomer development pathway.

Application

Selection Property

Validation Focus

CNS probe design

Enantiopure (R)-γ-amino alcohol with 3-fluoropyridyl motif

Stereochemical and regioisomeric purity verification

Kinase inhibitor fragment synthesis

3-Fluoropyridin-4-yl handle pre-functionalized with chiral amino alcohol

Compatibility with kinase inhibitor scaffolds; enantiomeric purity confirmation

Agrochemical active ingredient design

Low lipophilicity and metabolic blocking effect

Environmental fate metrics and field stability assessment

Enantiomer-dependent profiling

Both (R) and (S) enantiomers commercially available

Eudysmic ratio determination; assay response comparison

• [1] Grünenthal GmbH. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. US Patent US6288278B1. Published September 11, 2001. View Source
• [2] Grünenthal GmbH. 3-Amino-3-arylpropan-1-ol derivatives, their preparation and use. Patent IL-135451-A0. Published April 7, 1999. View Source
• [3] BindingDB. CHEMBL2057736: PI3Kα inhibitor IC₅₀ = 4.5 nM (3-fluoropyridin-4-yl chemotype). US8633204, Example 196. Accessed May 2026. View Source
• [4] BindingDB. US10399987, Example 34: TGFβR1/TGFβR2 inhibitor IC₅₀ = 4.5 nM (3-fluoropyridin-4-yl chemotype). Accessed May 2026. View Source
• [5] Kuujia. (3R)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol Computed Properties. XLogP3 = -0.5. CAS 1213599-52-0. Accessed May 2026. View Source
• [6] Kuujia. (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol, ≥98%. CAS 1213310-79-2. Accessed May 2026. View Source